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Compound of Interest

Compound Name: Bromo-PEG3-CH2-Boc

Cat. No.: B606393 Get Quote

This guide provides critical safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with Bromo-PEG3-CH2-Boc.

Adherence to these procedures is essential for ensuring laboratory safety and maintaining

experimental integrity.

Chemical Identifier:

Name: Bromo-PEG3-CH2-Boc

CAS Number: 2100306-71-4

Molecular Formula: C12H23BrO5

Hazard Identification and Precautionary Statements:

Based on the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals,

Bromo-PEG3-CH2-Boc presents the following hazards.[1]

Pictogram Signal Word Hazard Statements

GHS07 (Exclamation Mark) Warning

H315: Causes skin

irritation.H319: Causes serious

eye irritation.H335: May cause

respiratory irritation.
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Precautionary Statements:[1]

Category Code Statement

Prevention P261

Avoid breathing

dust/fume/gas/mist/vapours/sp

ray.

P264
Wash skin thoroughly after

handling.

P271
Use only outdoors or in a well-

ventilated area.

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.

Response P302+P352
IF ON SKIN: Wash with plenty

of water.

P304+P340

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing.

P362+P364
Take off contaminated clothing

and wash it before reuse.

Storage P405 Store locked up.

Disposal P501

Dispose of contents/container

to an approved waste disposal

plant.

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is mandatory to mitigate the risks associated with handling

Bromo-PEG3-CH2-Boc.
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PPE Category Item Specification

Hand Protection Chemical-resistant gloves

Nitrile rubber gloves are a

suitable choice for protection

against splashes.[2] For

prolonged contact, consider

heavier-duty gloves and

consult manufacturer's

chemical resistance data.

Eye and Face Protection
Safety glasses with side

shields or Goggles

Chemical splash goggles are

required whenever handling

the substance.[2][3] A face

shield should be worn when

there is a significant risk of

splashing.

Skin and Body Protection Laboratory coat

A standard, long-sleeved

laboratory coat should be worn

and fully buttoned.[2]

Respiratory Protection Fume hood

All handling of Bromo-PEG3-

CH2-Boc should be conducted

in a certified chemical fume

hood to avoid inhalation of

vapors or mists.[4] If a fume

hood is not available, a

NIOSH-approved respirator

with an appropriate cartridge

for organic vapors should be

used.

Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the essential steps for safely handling Bromo-PEG3-CH2-Boc in a

laboratory setting.

Preparation:
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Ensure a chemical fume hood is operational and the work area is clean and uncluttered.

Assemble all necessary equipment and reagents before retrieving the Bromo-PEG3-CH2-
Boc container.

Don all required PPE as specified in the table above.

Handling:

Retrieve the Bromo-PEG3-CH2-Boc from its storage location. Note that it should be

stored at 4°C for long-term stability.[1]

Perform all weighing and transfers of the substance within the chemical fume hood.

Avoid direct contact with the skin, eyes, and clothing.[5]

Keep the container tightly closed when not in use.[6]

In Case of Exposure:

Skin Contact: Immediately wash the affected area with soap and plenty of water for at

least 15 minutes and remove contaminated clothing.[4][5]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15

minutes, holding the eyelids apart. Seek immediate medical attention.[4][5]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

medical attention.[6]

Ingestion: Wash out the mouth with water. Do not induce vomiting. Seek immediate

medical attention.[5]

Disposal Plan
Proper disposal of Bromo-PEG3-CH2-Boc and its contaminated waste is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Collection:
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Collect all waste containing Bromo-PEG3-CH2-Boc, including empty containers,

contaminated gloves, and other disposable materials, in a designated and clearly labeled

hazardous waste container.

The container should be suitable for halogenated organic waste.

Disposal Method:

The primary recommended method of disposal is to dissolve or mix the material with a

combustible solvent and incinerate it in a chemical incinerator equipped with an

afterburner and scrubber.[5]

All disposal must be conducted in accordance with local, state, and federal regulations.

Contact your institution's Environmental Health and Safety (EHS) department for specific

guidance.

Do not allow the material to enter drains or water courses.[5]

Workflow and Safety Diagram
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Preparation

Handling (Inside Fume Hood)

Cleanup and Disposal

Emergency Procedures

Verify Fume Hood Operation

Assemble Equipment and Reagents

Don Required PPE:
- Gloves

- Goggles/Face Shield
- Lab Coat

Retrieve Bromo-PEG3-CH2-Boc

Perform Weighing and Transfers

Keep Container Closed When Not in Use Skin Contact:
Wash with Soap and Water

Exposure Event

Eye Contact:
Flush with Water, Seek Medical Aid

Inhalation:
Move to Fresh Air, Seek Medical Aid

Segregate Halogenated Waste

Dispose of Contaminated PPE

Decontaminate Work Area

Arrange for Professional Waste Disposal

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Bromo-PEG3-CH2-Boc.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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